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Compound of Interest

Compound Name: Tricreatine malate

CAS No.: 616864-40-5

Cat. No.: B12698332

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tricreatine malate has been marketed as an advanced form of creatine, purported to offer

superior solubility, bioavailability, and reduced side effects such as bloating compared to the

industry benchmark, creatine monohydrate. This guide provides an objective comparison of

these claims against available scientific evidence, focusing on independent laboratory

verification. While direct third-party analyses of tricreatine malate supplements are not readily

available in the public domain, this guide synthesizes data from comparative performance

studies and outlines the standard experimental protocols used to evaluate creatine products.

This allows for a critical assessment of the existing evidence and highlights areas requiring

further investigation.

Quantitative Data Summary
The following tables summarize the available quantitative data comparing tricreatine malate
and creatine monohydrate. It is important to note the limited number of direct comparative

studies for tricreatine malate.
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Table 1: Purity and Solubility Comparison

Parameter Tricreatine Malate
Creatine
Monohydrate

Method of Analysis

Purity

No independent third-

party analysis publicly

available. Commercial

specifications often

claim >99% purity.

Widely available with

high purity (>99%).

Potential

contaminants include

creatinine,

dicyandiamide (DCD),

and dihydrotriazine

(DHT).[1][2]

High-Performance

Liquid

Chromatography

(HPLC)[3][4][5][6][7]

Solubility in Water at

20°C

Claimed to be higher

than creatine

monohydrate.[8][9][10]

[11] One source

suggests a solubility

of 29 g/L for tricreatine

citrate (a similar salt).

[12]

Approximately 14 g/L.

[12][13]

Standard solubility

testing.

Table 2: Bioavailability and Performance Comparison
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Parameter Tricreatine Malate
Creatine
Monohydrate

Method of Analysis

Bioavailability

No direct,

independent human

kinetic studies publicly

available to verify

claims of superior

absorption.[8][14]

Well-established, with

intestinal absorption

close to 100%.[13]

Muscle biopsy for

creatine content

analysis, Creatine-

(methyl-d3) dilution.[1]

[15][16][17][18]

Ergogenic Effects

Studies have shown

ergogenic effects,

particularly in

anaerobic exercise.[9]

[19] Some studies

suggest similar

performance gains to

creatine monohydrate.

The most extensively

studied form of

creatine with proven

efficacy in improving

strength, power, and

muscle mass.[9][14]

Creatine Kinase

Activity Assay,

performance tests

(e.g., peak power,

total work).

Water Retention
Claimed to cause less

water retention.[8][10]

Known to cause

intracellular water

retention, which can

contribute to

increased muscle

size.[8]

Body composition

analysis.

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of creatine supplements.

Below are summaries of key experimental protocols.

Purity Analysis: High-Performance Liquid
Chromatography (HPLC)
HPLC is the gold standard for determining the purity of creatine supplements and identifying

potential contaminants.
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Principle: This technique separates components of a mixture based on their differential

interactions with a stationary phase (the column) and a mobile phase (the solvent). A UV

detector is commonly used for quantification.[3][4]

Sample Preparation: A known quantity of the creatine supplement is dissolved in a suitable

solvent (e.g., water or a specific buffer), filtered, and then injected into the HPLC system.[6]

Analysis: The retention time (the time it takes for a compound to pass through the column)

and the peak area of the chromatogram are compared to those of a certified reference

standard to identify and quantify creatine and any impurities like creatinine, dicyandiamide

(DCD), and dihydrotriazine (DHT).[5]

Sample Preparation HPLC Analysis Quantification

Creatine Supplement Sample Dissolve in Solvent Filter Solution HPLC System (Column + Detector) Chromatogram Data (Peak Area, Retention Time) Compare to Reference Standard Purity (%) & Contaminant Levels

Click to download full resolution via product page

HPLC Workflow for Creatine Purity Analysis.

Bioavailability Assessment: Muscle Biopsy
To determine the bioavailability of creatine, researchers measure its concentration in muscle

tissue.

Principle: A small sample of muscle tissue is extracted from a subject before and after a

period of supplementation. The change in creatine concentration within the muscle indicates

how much of the supplemented creatine was absorbed and stored.[1]

Procedure: A muscle biopsy is typically taken from the quadriceps femoris under local

anesthesia. The tissue sample is then frozen and stored for later analysis.[15][17]

Analysis: The muscle tissue is homogenized and creatine is extracted. The creatine

concentration is then quantified using methods such as HPLC or enzymatic assays.[15][16]
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Baseline Muscle Biopsy

Creatine Supplementation Period

Sample Preparation & Creatine Quantification (HPLC/Enzymatic Assay)

Post-Supplementation Muscle Biopsy

Compare Pre- and Post-Supplementation Creatine Levels

Determine Muscle Creatine Uptake

Click to download full resolution via product page

Muscle Biopsy Workflow for Bioavailability.

Performance Assessment: Creatine Kinase (CK) Activity
Assay
Creatine kinase is a key enzyme in the energy metabolism of muscle. Its activity can be

measured to assess the functional impact of creatine supplementation.

Principle: The assay measures the rate at which CK catalyzes the transfer of a phosphate

group from phosphocreatine to ADP to form ATP. This reaction is coupled to other enzymatic

reactions that result in a measurable change in absorbance, which is proportional to the CK

activity.[20][21][22][23][24]
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Procedure: A biological sample (e.g., serum or muscle extract) is mixed with a reagent

solution containing the necessary substrates and coupling enzymes. The change in

absorbance over time is measured using a spectrophotometer.[21][22]

Phosphocreatine + ADP Creatine Kinase Creatine + ATP

Hexokinase

Glucose

Glucose-6-Phosphate

G6P-Dehydrogenase

NADP+

NADPH (Measured at 340nm)

Click to download full resolution via product page

Coupled Enzyme Reaction for CK Activity Assay.

Conclusion
The claims of superior solubility and bioavailability for tricreatine malate are, at present, not

substantiated by a robust body of independent, peer-reviewed scientific literature. While it is

plausible that the malic acid moiety could influence its physicochemical properties, further

research is required to validate these claims and to determine if they translate to any

meaningful ergogenic or clinical advantages over creatine monohydrate. For researchers and

drug development professionals, creatine monohydrate remains the most well-characterized

and scientifically supported form of creatine for supplementation. The lack of publicly available

third-party verification for tricreatine malate underscores the importance of rigorous,

independent analysis for all supplement formulations.[25][26][27]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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